Cas no 940984-70-3 (1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one)

• Product Name: 1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one
• CAS No: 940984-70-3
• MF: C₂₁H₂₀ClN₅OS
• MW: 425.934401512146
• CID: 5428974
• Update Time: 2025-10-23

1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-[(5-phenyl-1,2,4-triazin-3-yl)sulfanyl]ethanone
• 1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one

• Inchi： 1S/C21H20ClN5OS/c22-17-7-4-8-18(13-17)26-9-11-27(12-10-26)20(28)15-29-21-24-19(14-23-25-21)16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2
• InChI Key： KBMJZUABBYTXER-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC(Cl)=C2)CC1)CSC1=NC(C2=CC=CC=C2)=CN=N1

Additional information on 1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one

1-4-(3-Chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one: A Comprehensive Overview

The compound with CAS No. 940984-70-3, commonly referred to as 1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperazine ring, a triazine ring, and a sulfanyl group. The presence of these functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of antifungal and anticancer agents. The 3-chlorophenyl substituent in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Additionally, the 5-phenyl-1,2,4-triazine moiety is known for its ability to act as a scaffold in the synthesis of heterocyclic compounds with diverse biological activities.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach aligns with the growing trend toward green chemistry practices in the pharmaceutical industry.

One of the most promising applications of this compound lies in its potential as a sulfur-containing heterocyclic compound in medicinal chemistry. Sulfur atoms are known to play a critical role in stabilizing molecular structures and enhancing their pharmacological properties. The sulfanyl group in this molecule contributes to its ability to act as a ligand in metalloenzyme inhibition assays, making it a valuable tool in drug design.

Moreover, the 1,2,4-triazine core has been extensively studied for its role in creating bioactive molecules. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to specific protein targets with high accuracy. This has facilitated the identification of novel therapeutic leads based on this compound's structure.

In terms of biological activity, this compound has shown moderate inhibitory effects against several enzymes associated with neurodegenerative diseases. For example, it exhibits selective inhibition against acetylcholinesterase (AChE), which is a key enzyme implicated in Alzheimer's disease. While these results are preliminary, they underscore the potential of this compound as a lead molecule for further drug development.

The structural versatility of 1-4-(3-chlorophenyl)piperazin-1-yl-2-(5-phenyl-1,2,4-triazin-3-yl)sulfanylethan-one also makes it an attractive candidate for exploring other therapeutic areas. For instance, its ability to modulate ion channels has been investigated in preclinical models of epilepsy and pain management. These studies suggest that this compound could serve as a foundation for developing next-generation therapeutics targeting central nervous system disorders.

From an environmental standpoint, researchers have evaluated the biodegradability and ecotoxicity of this compound. Initial findings indicate that it exhibits low toxicity toward aquatic organisms under standard testing conditions. However, further studies are required to assess its long-term impact on ecosystems and ensure compliance with regulatory standards for chemical safety.

In conclusion, CAS No. 940984703 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and diverse functional groups make it a valuable asset for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.